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Introduction
AF 568 NHS ester is a bright, photostable, and amine-reactive fluorescent dye commonly

utilized in fluorescence microscopy and other fluorescence-based applications.[1][2][3] Its

succinimidyl ester (NHS ester) moiety readily reacts with primary amines on proteins,

antibodies, and other biomolecules to form stable amide bonds.[1][4] This property makes it an

excellent tool for covalently labeling molecules of interest for visualization and analysis.

Spectrally similar to Alexa Fluor® 568, AF 568 offers a robust and cost-effective solution for a

variety of imaging applications, including confocal microscopy, flow cytometry, and Western

blotting.[2][5][6] The dye is characterized by its bright orange fluorescence, high quantum yield,

and pH insensitivity over a wide range, ensuring reliable performance in diverse experimental

conditions.[1][3]

Physicochemical and Spectroscopic Properties
A summary of the key quantitative data for AF 568 NHS ester is presented in the table below

for easy reference and comparison.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12368988?utm_src=pdf-interest
https://www.benchchem.com/product/b12368988?utm_src=pdf-body
https://broadpharm.com/protocol_files/general_protocol_dye_nhs_labeling
https://tools.thermofisher.com/content/sfs/manuals/mp11066.pdf
https://www.furthlab.xyz/antibody_conjugation
https://broadpharm.com/protocol_files/general_protocol_dye_nhs_labeling
https://www.researchgate.net/post/How-do-we-remove-free-dye-from-a-fluorescent-labelled-peptide
https://tools.thermofisher.com/content/sfs/manuals/mp11066.pdf
https://www.researchgate.net/post/How_to_remove_non_conjugated_Rhodamine_B_dye_from_antibody_by_membrane_dialysis
https://www.abcam.com/en-us/products/conjugation-kits/alexa-fluor-568-conjugation-kit-fast-lightning-link-ab269821
https://broadpharm.com/protocol_files/general_protocol_dye_nhs_labeling
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/product/b12368988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Maximum Excitation (λex) 572 nm [1][5][7]

Maximum Emission (λem) 598 nm [1][5][7]

Molar Extinction Coefficient (ε) ~94,238 cm⁻¹M⁻¹ [1][7]

Fluorescence Quantum Yield

(Φ)
~0.912 [1][7]

Molecular Weight 994.18 g/mol [1][5][7]

Solubility Water, DMSO, DMF [1][5][7]

Optimal pH for Labeling 8.3 - 8.5 [1]

Experimental Protocols
Herein, we provide detailed protocols for the conjugation of AF 568 NHS ester to antibodies

and the subsequent use of the labeled antibody for immunofluorescence staining of cultured

cells.

Protocol 1: Antibody Conjugation with AF 568 NHS Ester
This protocol describes the covalent labeling of an antibody with AF 568 NHS ester.

Workflow for Antibody Conjugation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AF 568 NHS Ester: Application Notes and Protocols for
Fluorescence Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368988#af-568-nhs-ester-for-fluorescence-
microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b12368988#af-568-nhs-ester-for-fluorescence-microscopy
https://www.benchchem.com/product/b12368988#af-568-nhs-ester-for-fluorescence-microscopy
https://www.benchchem.com/product/b12368988#af-568-nhs-ester-for-fluorescence-microscopy
https://www.benchchem.com/product/b12368988#af-568-nhs-ester-for-fluorescence-microscopy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12368988?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

